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Compound of Interest

Compound Name: Butanoyl chloride, 2-cyano-

CAS No.: 57244-09-4

Cat. No.: B8669627

Get Quote

This guide provides a comprehensive technical overview of 2-cyanobutanoyl chloride

(C₅H₆ClNO), a bifunctional reagent of significant interest in synthetic organic chemistry. We will

delve into its core chemical properties, reactivity, synthesis, and handling protocols, offering

insights grounded in established chemical principles for researchers, scientists, and

professionals in drug development.

Core Physicochemical and Structural Properties
2-Cyanobutanoyl chloride is a derivative of butanoic acid featuring a nitrile group (C≡N) at the

alpha-position and a highly reactive acyl chloride (-COCl) functional group. This unique

arrangement makes it a valuable building block for introducing cyano-substituted butyryl

moieties into a molecular framework.

The presence of both the electron-withdrawing cyano group and the chlorine atom on the

carbonyl carbon significantly enhances the electrophilicity of the carbonyl carbon, making it

exceptionally susceptible to nucleophilic attack.[1][2][3]

Table 1: Physicochemical Properties of 2-Cyanobutanoyl Chloride
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Property Value Source(s)

CAS Number 57244-09-4 [4]

Molecular Formula C₅H₆ClNO [4]

Molecular Weight 131.56 g/mol [4]

Canonical SMILES CCC(C#N)C(=O)Cl [4]

InChI Key
RXHNYRHMNGAKEN-

UHFFFAOYSA-N
[4]

Appearance
Typically a colorless to yellow

liquid
[5]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 2 [4]

Spectroscopic Characterization Profile
Accurate characterization of 2-cyanobutanoyl chloride is crucial for confirming its identity and

purity. The following spectroscopic signatures are expected based on its functional groups.

Infrared (IR) Spectroscopy: The IR spectrum provides clear indicators for the two key functional

groups.

Acyl Chloride (C=O Stretch): A strong, sharp absorption band is expected at a high

frequency, typically around 1800-1810 cm⁻¹.[6] This high wavenumber is characteristic of

acyl chlorides and is due to the strong electron-withdrawing effect of the chlorine atom, which

shortens and strengthens the C=O bond.[6]

Nitrile (C≡N Stretch): A distinct, sharp absorption of medium intensity will appear in the range

of 2240-2260 cm⁻¹.[7][8][9][10] This region has few other interfering absorptions, making it a

highly diagnostic peak for the nitrile group.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Protons on the carbon adjacent (alpha) to the acyl chloride and nitrile group will be

significantly deshielded and are expected to resonate in the ~2.5-4.0 ppm region. The ethyl

group protons would appear further upfield.

¹³C NMR: The spectrum will show characteristic signals for both the carbonyl and nitrile

carbons.

The carbonyl carbon (C=O) of the acyl chloride is expected in the range of 160-180 ppm.

The nitrile carbon (C≡N) typically appears in the 115-120 ppm region.[7][9][11]

Mass Spectrometry: In mass spectrometry, acyl chlorides often show a prominent peak

corresponding to the formation of the acylium ion (R-C≡O⁺) following the loss of the chlorine

atom.

Chemical Reactivity and Mechanistic Pathways
The reactivity of 2-cyanobutanoyl chloride is dominated by the electrophilic nature of the acyl

chloride group. It readily undergoes nucleophilic acyl substitution reactions with a wide range of

nucleophiles.[1][2][12]

Causality of Reactivity: The carbon atom of the acyl chloride is bonded to two highly

electronegative atoms (oxygen and chlorine), which strongly withdraw electron density.[2][3]

This creates a significant partial positive charge on the carbonyl carbon, making it an excellent

electrophile and highly susceptible to attack by nucleophiles.[1][2][3]

The general mechanism for these reactions is a nucleophilic addition-elimination process.[1][2]

[13]

Addition: The nucleophile attacks the electrophilic carbonyl carbon, breaking the C=O pi

bond and forming a tetrahedral intermediate.[2][14]

Elimination: The tetrahedral intermediate collapses, reforming the C=O double bond and

expelling the chloride ion, which is an excellent leaving group.[2][14]
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Key Reactions:

Hydrolysis: Reacts vigorously with water to form 2-cyanobutanoic acid and corrosive

hydrogen chloride (HCl) gas.[12] This high moisture sensitivity necessitates handling under

anhydrous (dry) conditions.

Alcoholysis: Reacts with alcohols to form esters. A non-nucleophilic base like pyridine is

often added to neutralize the HCl byproduct.[12]

Aminolysis: Reacts with ammonia, primary amines, and secondary amines to yield primary,

secondary, and tertiary amides, respectively.[12] Two equivalents of the amine are typically

used; one acts as the nucleophile and the second neutralizes the generated HCl.
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Synthesis and Purification Protocol
2-Cyanobutanoyl chloride is typically synthesized from its corresponding carboxylic acid, 2-

cyanobutanoic acid. The conversion is achieved using a standard chlorinating agent.

Choice of Reagent: While several reagents can effect this transformation (e.g., PCl₅, SOCl₂),

oxalyl chloride ((COCl)₂) is often preferred in laboratory settings.

Expertise-Driven Rationale: Oxalyl chloride is highly effective and its byproducts (CO₂, CO,

HCl) are all gaseous. This simplifies the workup and purification process, as the byproducts

can be easily removed under vacuum, leading to a cleaner reaction profile compared to

thionyl chloride, which can sometimes lead to side products. A catalytic amount of N,N-

dimethylformamide (DMF) is typically used to facilitate the reaction.

Standard Laboratory Synthesis Protocol
Objective: To synthesize 2-cyanobutanoyl chloride from 2-cyanobutanoic acid.

Materials:

2-Cyanobutanoic acid (1.0 eq)[15][16]

Oxalyl chloride (1.2 - 1.5 eq)[17]

Anhydrous Dichloromethane (DCM) or another inert solvent

N,N-Dimethylformamide (DMF) (catalytic, ~1 drop)[17]

Nitrogen or Argon gas supply

Standard glassware (round-bottom flask, condenser, dropping funnel), all flame- or oven-

dried.

Procedure:

Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a nitrogen/argon inlet.
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Reagent Preparation: In the flask, dissolve 2-cyanobutanoic acid (1.0 eq) in anhydrous DCM

under an inert atmosphere.

Catalyst Addition: Add a single drop of DMF to the stirred solution.

Chlorination: Slowly add oxalyl chloride (1.2 eq) to the solution at room temperature.

Vigorous gas evolution (CO₂, CO, HCl) will be observed.

Reaction: Stir the reaction mixture at room temperature until the gas evolution ceases

(typically 1-2 hours).[17] The progress can be monitored by the disappearance of the starting

material (TLC) or cessation of off-gassing.

Purification: Once the reaction is complete, carefully remove the solvent and any excess

oxalyl chloride in vacuo (under reduced pressure). The resulting crude 2-cyanobutanoyl

chloride is often used directly in the next step due to its reactivity. If higher purity is required,

it can be distilled under reduced pressure.
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Applications in Organic Synthesis
2-Cyanobutanoyl chloride is not an end-product but a valuable intermediate. Its bifunctional

nature allows for the construction of more complex molecules. It is primarily used in the

synthesis of:

Pharmaceutical Intermediates: It serves as a key building block for creating complex

heterocyclic structures and molecules with potential biological activity. For instance, related

α-cyano acyl chlorides are used in the synthesis of kinase inhibitors for cancer therapy.[18]

Agrochemicals: The cyano and carbonyl functionalities can be elaborated to produce various

pesticides and herbicides.

Fine Chemicals and Materials Science: Used in the synthesis of dyes and specialty polymers

where its specific functional groups are required.[5]

Safety, Handling, and Storage
Trustworthiness through Self-Validation: The hazardous nature of this compound dictates a

strict, self-validating handling protocol. Assume it is corrosive, toxic, and moisture-sensitive at

all times.

Hazard Profile:

Corrosive: Causes severe skin burns and serious eye damage.[19] Contact with moisture

produces HCl.

Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[19][20]

Reactivity: Reacts violently with water and other nucleophiles like alcohols and strong bases.

Handling Protocol:

Always handle 2-cyanobutanoyl chloride inside a certified chemical fume hood.[20]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), a lab coat, and chemical safety goggles/face shield.[19][20][21]
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Use only flame-dried glassware and operate under an inert atmosphere (nitrogen or argon)

to prevent hydrolysis.

Keep away from heat, sparks, and open flames.[20]

Storage:

Store in a tightly sealed container under an inert atmosphere.[19][20]

Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[20]

Store away from incompatible materials such as water, alcohols, strong bases, and oxidizing

agents.[20]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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